Cas no 801219-84-1 (Phosphinic amide, N-[(2-methoxyphenyl)methylene]-P,P-diphenyl-)
801219-84-1 structure
Product Name:Phosphinic amide, N-[(2-methoxyphenyl)methylene]-P,P-diphenyl-
CAS No:801219-84-1
MF:C20H18NO2P
MW:335.336185932159
CID:706281
PubChem ID:71421315
Update Time:2025-04-19
Phosphinic amide, N-[(2-methoxyphenyl)methylene]-P,P-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- Phosphinic amide, N-[(2-methoxyphenyl)methylene]-P,P-diphenyl-
- N-diphenylphosphoryl-1-(2-methoxyphenyl)methanimine
- N-[(2-Methoxyphenyl)methylidene]-P,P-diphenylphosphinic amide
- 801219-84-1
- DTXSID70840475
-
- Inchi: 1S/C20H18NO2P/c1-23-20-15-9-8-10-17(20)16-21-24(22,18-11-4-2-5-12-18)19-13-6-3-7-14-19/h2-16H,1H3
- InChI Key: WIQOEAPTZVDICZ-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(N=CC1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 335.10751581g/mol
- Monoisotopic Mass: 335.10751581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 38.7Ų
Phosphinic amide, N-[(2-methoxyphenyl)methylene]-P,P-diphenyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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